Cas no 2171574-51-7 (3-(4-tert-butyl-1,3-thiazol-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(4-tert-butyl-1,3-thiazol-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171574-51-7
• MF: C₂₆H₂₇N₃O₅S
• MW: 493.574685335159
• CID: 6027088
• PubChem ID: 165537268
• Update Time: 2025-07-04

3-(4-tert-butyl-1,3-thiazol-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-tert-butyl-1,3-thiazol-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1521587
• 3-[(4-tert-butyl-1,3-thiazol-2-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171574-51-7

• Inchi： 1S/C26H27N3O5S/c1-26(2,3)21-14-35-24(28-21)29-23(32)20(12-22(30)31)27-25(33)34-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,14,19-20H,12-13H2,1-3H3,(H,27,33)(H,30,31)(H,28,29,32)
• InChI Key： MDJUJEOYDRTFOX-UHFFFAOYSA-N
• SMILES： S1C(NC(C(CC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)=NC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 493.16714214g/mol
• Monoisotopic Mass: 493.16714214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 146Ų

Additional information on 3-(4-tert-butyl-1,3-thiazol-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-(4-Tert-butyl-1,3-thiazol-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid

Introduction

The compound 3-(4-Tert-butyl-1,3-thiazol-2-yl)carbamoyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, with CAS number 2171574-51-7, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure, which incorporates a 1,3-thiazole ring, a tert-butyl group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. These structural features contribute to its unique chemical properties and potential applications in drug delivery systems and advanced materials.

Structural Features and Synthesis

The molecule's core structure is centered around a 1,3-thiazole ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen atoms. The presence of the tert-butyl group at the 4-position of the thiazole ring enhances the molecule's stability and hydrophobicity. Additionally, the Fmoc group, which is attached to the amino group via a methylene bridge, serves as a protective group during peptide synthesis. This feature makes the compound particularly valuable in solid-phase peptide synthesis (SPPS), where it can be used as an intermediate or as a building block for more complex molecules.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution reactions, coupling reactions, and protecting group strategies. Recent advancements in catalytic methods have enabled more efficient syntheses of similar compounds, reducing reaction times and improving yields. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of thiazole-containing compounds with high precision.

Applications in Medicinal Chemistry

In medicinal chemistry, this compound has shown promise as a precursor for bioactive molecules. The thiazole ring is known for its ability to act as a bioisostere for other heterocycles, such as imidazoles or oxazoles, which are commonly found in pharmaceutical agents. The Fmoc group provides an additional layer of functionality by allowing for controlled deprotection during drug design processes.

Recent studies have explored the use of this compound in the development of protease inhibitors. The combination of the thiazole ring's electronic properties and the Fmoc group's steric effects has been shown to enhance enzyme binding affinity. Furthermore, computational modeling techniques have been employed to predict the molecule's interactions with target proteins at atomic resolution.

Materials Science Applications

Beyond its role in drug discovery, this compound has also found applications in materials science. Its unique combination of functional groups makes it an ideal candidate for use in self-assembling monolayers (SAMs) and stimuli-responsive materials. The thiazole ring's aromaticity contributes to planar molecular packing, while the Fmoc group introduces flexibility into the structure.

Recent research has focused on incorporating this compound into polymer matrices for use in sensors and actuators. By leveraging its responsiveness to external stimuli such as pH changes or light irradiation, scientists have developed novel materials with tunable mechanical properties.

Safety Considerations

While this compound exhibits significant potential across multiple disciplines, it is essential to handle it with care due to its chemical reactivity. Proper personal protective equipment (PPE) should be worn during synthesis and handling to minimize exposure risks. Storage conditions should also be carefully controlled to prevent degradation or contamination.

In conclusion, 3-(4-Tert-butyl-1,3-thiazol-2-yl)carbamoyl-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid represents a versatile building block with wide-ranging applications in both medicinal chemistry and materials science. Its unique structural features and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions across these fields.